![molecular formula C22H16ClNO4 B2743933 3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one CAS No. 929440-64-2](/img/structure/B2743933.png)
3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C22H16ClNO4 and its molecular weight is 393.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Catalysis
This compound is related to oxazine derivatives, which have been synthesized through various catalytic processes. For example, furan-2-yl(phenyl)methanol derivatives undergo smooth aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol in the presence of catalyzers like In(OTf)3 to afford corresponding oxazine derivatives with high selectivity and yields. Such methodologies showcase the efficiency and versatility of catalysts in synthesizing complex oxazine structures, highlighting potential applications in developing pharmacologically active compounds or materials science (B. Reddy et al., 2012).
Biological Evaluation
While direct studies on the specified compound might be scarce, research on structurally related oxazine and furan derivatives indicates their potential in biomedical applications. Novel pyrazoline derivatives exhibiting anti-inflammatory and antibacterial properties have been synthesized, demonstrating the therapeutic potential of furan-yl and oxazine-containing compounds (P. Ravula et al., 2016). Similarly, benzoxazine derivatives are explored for their photophysical properties and applications in materials science, suggesting that oxazine compounds might be useful in creating functional polymers and optoelectronic materials (W. Wattanathana et al., 2021).
Photophysical Properties
The compound belongs to a class of materials that include benzoxazines, known for their thermally curable properties and potential in creating functional polymers. A monomer possessing both benzoxazine and coumarin rings synthesized for photodimerization studies and thermal ring-opening reactions demonstrates the versatility of oxazine derivatives in material science applications, indicating that similar compounds could be utilized in the development of advanced materials with tailored photophysical properties (B. Kiskan et al., 2007).
Properties
IUPAC Name |
3-(4-chlorophenyl)-9-(furan-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO4/c23-15-5-3-14(4-6-15)19-12-27-22-17(21(19)25)7-8-20-18(22)11-24(13-28-20)10-16-2-1-9-26-16/h1-9,12H,10-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADBBFLFPSYSJRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)Cl)OCN1CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.